Cas no 1806529-79-2 (3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one
• CAS No: 1806529-79-2
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4974608
• Update Time: 2025-08-05

3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O3/c1-2-17-10-4-3-8(9(16)5-6-13)7-11(10)18-12(14)15/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： JHOBAKRENCNENB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one

Chemical Profile of 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one (CAS No. 1806529-79-2)

3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one (CAS No. 1806529-79-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated aromatic ring system and unique substitution pattern, exhibits a high degree of structural complexity that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one consists of a phenyl ring substituted with both difluoromethoxy and ethoxy groups, linked to a propyl ketone moiety. The presence of the bromine atom at the 3-position of the phenyl ring introduces a region of electrophilic reactivity, which can be exploited in various synthetic transformations. This feature, combined with the electron-withdrawing effect of the difluoromethoxy group and the electron-donating influence of the ethoxy group, creates a delicate balance in the molecule’s electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of quantum mechanical calculations and molecular docking studies suggests that 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one may interact with several biological targets, including enzymes and receptors involved in metabolic pathways. This has opened up new avenues for investigating its potential as an intermediate in the synthesis of novel therapeutic agents.

In particular, the difluoromethoxy substituent has been identified as a key pharmacophore in several drug candidates that exhibit potent anti-inflammatory and antiviral activities. The ability to modulate this group’s electronic properties through structural modifications offers a strategic approach to fine-tune the biological profile of derivatives derived from 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step, for instance, must be conducted under controlled conditions to prevent over-bromination or side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

Research into the pharmacological properties of 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one has revealed intriguing insights into its potential therapeutic applications. Preliminary in vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its suitability for further development as an inhibitor or modulator. Additionally, its structural features align well with known drug scaffolds, making it a valuable building block for medicinal chemists.

The role of computational tools in drug discovery cannot be overstated. By leveraging machine learning algorithms and large-scale databases, researchers can rapidly screen vast libraries of compounds for potential hits. In this context, 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one has been identified as a structurally unique entity that warrants further investigation using both experimental and computational approaches.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 3-Bromo-1-(3-(difluoromethoxy)-4-ethoxyphenyl)propan-1-one represents a significant advancement in the field of medicinal chemistry. Its complex structure, coupled with its predicted biological activity, positions it as a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of healthcare.